N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• InChI: InChI=1S/C23H28N4O5/c1-30-19-5-3-2-4-18(19)27-12-10-26(11-13-27)9-8-24-22(28)23(29)25-17-6-7-20-21(16-17)32-15-14-31-20/h2-7,16H,8-15H2,1H3,(H,24,28)(H,25,29)
• InChI Key: RNYIBLSGZRXJFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCNC(=O)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C23H28N4O5
• Molecular Weight: 440.5 g/mol

Description

The compound is a derivative of 2,3-dihydrobenzo[b][1,4]dioxin. It has been studied for its potential inhibitory effects on cholinesterases and lipoxygenase enzymes.

Scientific Research Applications

Synthesis and Potential Applications

• Novel Heterocyclic Compound Synthesis : Research has led to the development of new heterocyclic compounds derived from visnaginone and khellinone, showcasing potential as anti-inflammatory and analgesic agents. These compounds exhibit significant COX-2 inhibition, analgesic, and anti-inflammatory activities, indicating their potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Antimicrobial Activities : Derivatives have been synthesized and tested for antimicrobial activities, showing good to moderate activity against various microorganisms. This highlights their potential in developing new antimicrobial agents (Bektaş et al., 2007).
• PET Ligand for Brain α2C-adrenoceptors : A novel PET tracer, "11C-ORM-13070," has been developed for imaging α2C-adrenoceptors in the human brain. This research paves the way for exploring therapeutic targets in neuropsychiatric disorders such as depression, schizophrenia, and Alzheimer’s disease (Luoto et al., 2014).

Chemical Synthesis and Characterization

• New Chemical Synthesis : Efforts in chemical synthesis have led to the creation of novel compounds with specific properties, including potential applications in treating hypertension through mechanisms involving σ receptors and α2-adrenoceptors (Ramesh, B. Reddy, & G. M. Reddy, 2006).

Pharmacological and Biochemical Studies

• Cognitive Dysfunction : NE-100, a potent σ receptor ligand, has been studied for its effects on phencyclidine-induced cognitive dysfunction, indicating the potential role of σ receptors in cognitive processes and their modulation as a therapeutic strategy (Ogawa, Okuyama, Araki, & Otomo, 1994).

Future Directions

Future research could focus on further elucidating the synthesis methods, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards of this compound. Additionally, the potential biological activities of this compound, such as its inhibitory effects on cholinesterases and lipoxygenase enzymes, could be further explored.